Cas no 1797063-71-8 (N-[(furan-3-yl)methyl]-2-(thiophen-2-yl)-N-[(thiophen-2-yl)methyl]acetamide)

• Product Name: N-[(furan-3-yl)methyl]-2-(thiophen-2-yl)-N-[(thiophen-2-yl)methyl]acetamide
• CAS No: 1797063-71-8
• MF: C₁₆H₁₅NO₂S₂
• MW: 317.425801515579
• CID: 5371082
• PubChem ID: 72717763
• Update Time: 2025-05-21

N-[(furan-3-yl)methyl]-2-(thiophen-2-yl)-N-[(thiophen-2-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-3-ylmethyl)-2-(thiophen-2-yl)-N-(thiophen-2-ylmethyl)acetamide
• F6415-0822
• N-[(furan-3-yl)methyl]-2-(thiophen-2-yl)-N-[(thiophen-2-yl)methyl]acetamide
• N-(furan-3-ylmethyl)-2-thiophen-2-yl-N-(thiophen-2-ylmethyl)acetamide
• 1797063-71-8
• AKOS024556174

• Inchi： 1S/C16H15NO2S2/c18-16(9-14-3-1-7-20-14)17(10-13-5-6-19-12-13)11-15-4-2-8-21-15/h1-8,12H,9-11H2
• InChI Key： HMXGEZQKNLSEPJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN(C(CC1=CC=CS1)=O)CC1=COC=C1

Computed Properties

• Exact Mass: 317.05442107g/mol
• Monoisotopic Mass: 317.05442107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 89.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on N-[(furan-3-yl)methyl]-2-(thiophen-2-yl)-N-[(thiophen-2-yl)methyl]acetamide

Professional Introduction to N-[(furan-3-yl)methyl]-2-(thiophen-2-yl)-N-[(thiophen-2-yl)methyl]acetamide (CAS No. 1797063-71-8)

N-[(furan-3-yl)methyl]-2-(thiophen-2-yl)-N-[(thiophen-2-yl)methyl]acetamide, identified by the CAS number 1797063-71-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of furan and thiophene rings, which are known for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates multiple aromatic heterocycles, making it a promising candidate for further exploration in drug discovery and development.

The chemical structure of N-[(furan-3-yl)methyl]-2-(thiophen-2-yl)-N-[(thiophen-2-yl)methyl]acetamide is highly intricate, featuring a central acetamide moiety flanked by two distinct aromatic systems: a furan ring and two thiophene rings. This arrangement not only contributes to the compound's unique electronic properties but also opens up numerous possibilities for interaction with biological targets. The presence of multiple substituents on the thiophene rings enhances its potential as a scaffold for designing novel pharmacological agents.

In recent years, there has been a surge in research focused on the development of molecules incorporating furan and thiophene derivatives due to their demonstrated efficacy in various therapeutic contexts. These heterocyclic compounds have shown promise in treating a wide range of diseases, including cancer, infectious disorders, and neurological conditions. The dual functionality provided by the thiophene rings in N-[(furan-3-yl)methyl]-2-(thiophen-2-yl)-N-[(thiophen-2-yl)methyl]acetamide suggests that it could exhibit multiple modes of action, making it an attractive candidate for multifaceted therapeutic interventions.

The synthesis of this compound involves complex organic transformations that require precise control over reaction conditions and reagent selection. The introduction of the furan ring at the 3-position and the thiophene rings at the 2-position necessitates careful planning to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired aromatic systems efficiently. These methods not only enhance the synthetic route's feasibility but also contribute to the overall quality of the final product.

The pharmacological potential of N-[(furan-3-yl)methyl]-2-(thiophen-2-yl)-N-[(thiophen-2-ylium)]acetamide has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including enzymes and receptors implicated in disease pathways. Preliminary findings suggest that this compound may possess inhibitory activity against certain enzymes associated with cancer cell proliferation and inflammation. Additionally, its ability to modulate receptor activity has been observed, indicating potential applications in treating neurological disorders.

The structural features of this molecule make it an excellent candidate for further optimization through structure-based drug design approaches. By leveraging computational modeling techniques, scientists can predict how modifications to the furan and thiophene rings might influence its binding affinity and selectivity towards specific biological targets. This rational design strategy allows for the development of more potent and selective drug candidates with improved pharmacokinetic properties.

In conclusion, N-[ (< strong >furan - 3 - yl strong >) methyl ] - 2 - ( < strong > thiophen - 2 - yl strong >) - N - [ ( < strong > thiophen - 2 - yl strong >) methyl ] acetamide (CAS No. 1797063 -71 -8) represents a significant advancement in pharmaceutical chemistry. Its unique structural composition and demonstrated biological activity position it as a valuable asset in ongoing drug discovery efforts. As research continues to uncover new therapeutic applications for furan and thiophene derivatives, compounds like this one are poised to play a crucial role in developing innovative treatments for various human diseases.